Cas no 22568-47-4 (1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene)

• Product Name: 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene
• CAS No: 22568-47-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00024823
• CID: 1410671
• PubChem ID: 709688
• Update Time: 2025-08-04

1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethoxy-4-[(1E)-2-nitroethenyl]-
• 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene
• 3,4-Dimethoxy-b-nitrostyrene
• SCHEMBL793160
• 3,4-dimethoxy-w-nitrostyrene
• trans-3,4-dimethoxy-beta-nitrostyrene
• NCGC00331460-01
• CHEMBL594404
• AS-75599
• 3,4-dimethoxynitrostyrene
• 3,4-Dimethoxy-.beta.-nitrostyrene
• AKOS000277792
• 1,2-Dimethoxy-4-[(E)-2-nitroethenyl]benzene
• 3,4-Dimethoxy-beta-nitrostyrene
• DTXSID801037367
• 1,2-Dimethoxy-4-[(E)-2-nitroethenyl]benzene #
• 2-(3,4-dimethoxyphenyl)-1-nitroethene
• SCHEMBL807768
• MFCD00024823
• BDBM50532921
• 1,2-dimethoxy-4-[(1E)-2-nitroethenyl]benzene
• 22568-47-4
• Cyto9E3
• AB00627767-03
• F0472-0009
• 3,4-DIMETHOXY-OMEGA-NITROSTYRENE
• C91015
• 3,4dimethoxy-omega-nitrostyrene
• 1,2-dimethoxy-4-(2-nitrovinyl)benzene
• PD169670
• AB00627767-05
• STK701356
• EN300-7447832
• Ethylene, 1-[3,4-(dimethoxy)phenyl]-2-nitro-
• 3.4dimethoxy-omega-nitrostyrene
• AMY13646
• 1,2-Dimethoxy-4-[(E)-2-nitrovinyl]benzene
• 11J-921
• 4230-93-7
• (E)-1,2-dimethoxy-4-(2-nitrovinyl)benzene
• CS-0302202
• 3.4-Dimethoxy-omega-nitrostyrene
• Z56862728
• EN300-04337

• MDL： MFCD00024823
• Inchi： 1S/C10H11NO4/c1-14-9-4-3-8(5-6-11(12)13)7-10(9)15-2/h3-7H,1-2H3/b6-5+
• InChI Key： SYJMYDMKPSZMSB-AATRIKPKSA-N
• SMILES： O(C)C1C=C(/C=C/[N+](=O)[O-])C=CC=1OC

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 343.9±27.0 °C at 760 mmHg
• Flash Point: 158.6±25.7 °C
• PSA: 61.6
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene

Introduction to 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene (CAS No. 22568-47-4)

1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 22568-47-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system with methoxy and nitro substituents, exhibits unique electronic and photophysical properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural framework of 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene consists of a benzene ring substituted with two methoxy groups at the 1 and 2 positions, and an α,β-unsaturated nitro group at the 4 position. This arrangement confers upon the compound distinct reactivity and functionality, which are exploited in various synthetic and biological applications. The presence of the nitro group introduces electrophilic characteristics, facilitating nucleophilic additions, while the methoxy groups enhance solubility and metabolic stability.

In recent years, 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene has been explored as a key intermediate in the synthesis of pharmacologically relevant molecules. Its ability to undergo selective transformations allows for the construction of more complex structures with tailored biological activities. For instance, researchers have leveraged this compound to develop potential candidates for anticancer and anti-inflammatory therapies. The conjugated double bond system also lends itself to applications in photodynamic therapy (PDT), where its absorption and emission properties can be harnessed for targeted molecular imaging and treatment.

One of the most compelling aspects of 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene is its role in medicinal chemistry innovation. The nitro group can be reduced to an amine, enabling further derivatization into biologically active amines. Additionally, the compound's aromaticity allows for cross-coupling reactions with various heterocycles, expanding its utility in drug discovery. Recent studies have demonstrated its efficacy in modulating enzyme activity and interacting with biological targets, suggesting its potential as a lead compound or building block for new therapeutic agents.

The synthesis of 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene typically involves multi-step organic transformations starting from commercially available precursors. Advances in synthetic methodologies have improved both yield and purity, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to construct the desired framework efficiently. These advancements underscore the compound's importance as a versatile intermediate in modern synthetic chemistry.

From a computational chemistry perspective, 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene has been studied to gain insights into its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the nitro group exerts significant influence on the molecule's energy levels and charge distribution. Such insights are crucial for rationalizing its behavior in chemical reactions and designing optimized synthetic routes. Furthermore, molecular modeling studies have predicted its interactions with biological targets, providing a rational basis for structure-activity relationship (SAR) investigations.

The pharmaceutical industry has shown particular interest in 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene due to its potential therapeutic applications. Preclinical studies have indicated that derivatives of this compound exhibit promising activity against various diseases. For example, modifications to the nitro group have led to compounds with enhanced binding affinity to specific enzymes or receptors. These findings highlight the compound's versatility as a pharmacophore and justify further exploration in drug development pipelines.

Environmental considerations also play a role in the study of 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene. Researchers are investigating sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to develop processes that utilize renewable resources and energy-efficient methodologies. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene (CAS No. 22568-47-4) is a multifaceted organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable tool for drug discovery and material science innovation. As research continues to uncover new applications for this molecule, 1,2-dimethoxy-4-(1E)-2-nitroethenylbenzene is poised to remain at the forefront of chemical biology advancements.